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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzoic Acid

Cat. No.: B1664645

An In-Depth Technical Guide to 3-Chloro-5-hydroxybenzoic Acid

This technical guide provides a comprehensive overview of 3-Chloro-5-hydroxybenzoic Acid,
tailored for researchers, scientists, and professionals in drug development. It covers the core
physicochemical properties, biological activity, and experimental data related to this compound.

Core Properties

3-Chloro-5-hydroxybenzoic acid is a chemical compound with the molecular formula
C7HsCIOs.[1][2][3] It is recognized for its role as a selective agonist for the G protein-coupled
receptor 81 (GPR81), also known as the lactate receptor.[4] Its CAS number is 53984-36-4.[1]
[21[3]

Physicochemical Data

A summary of the key quantitative properties of 3-Chloro-5-hydroxybenzoic Acid is
presented below.
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Property Value Source

Molecular Weight 172.57 g/mol [1]

Molecular Formula C7HsCIOs [11[2][3]

Purity >97% (HPLC) [1]
White to Orange to Green

Appearance (2]
powder/crystal

Human GPR81 ECso 16 uM [4]

Biological Activity and Signaling Pathway

3-Chloro-5-hydroxybenzoic acid is a potent and selective agonist of the GPR81 lactate
receptor.[4] Activation of GPR81, particularly in adipose tissue, leads to a reduction in
triglyceride lipolysis. This mechanism is similar to the action of niacin on GPR109a, which is
used in the treatment of dyslipidemia. The selectivity of 3-Chloro-5-hydroxybenzoic acid for
GPR81 may offer a therapeutic advantage by avoiding the side effects associated with
GPR109a agonism, such as flushing and pruritus.

The simplified signaling pathway for GPR81-mediated inhibition of lipolysis is illustrated below.
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Caption: GPR81 activation by 3-Chloro-5-hydroxybenzoic acid inhibits lipolysis.
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Experimental Protocols and In Vivo Data
In Vivo Lipolysis Assay in Mice

A key experiment demonstrating the efficacy of 3-Chloro-5-hydroxybenzoic acid involves its
administration to obese mice to measure its effect on lipolysis.

Objective: To determine the in vivo effect of 3-Chloro-5-hydroxybenzoic acid on free fatty
acid levels in a mouse model of obesity.

Methodology:
e Animal Model: C57BI6/J mice are fed a high-fat diet for 10 weeks to induce obesity.
o Fasting: Mice are fasted overnight prior to the experiment.

o Compound Administration: 3-Chloro-5-hydroxybenzoic acid is administered orally (PO) at
varying doses (e.g., 30, 100, and 300 mg/kg).

o Sample Collection: Blood samples are collected at specified time points post-administration.

e Analysis: Plasma is analyzed to determine the concentration of nonesterified free fatty acids
(NEFA).

» Outcome: A significant reduction in free fatty acids indicates that the compound effectively
inhibits lipolysis in vivo. A minimum efficacious dose was identified as 30 mg/kg in the
described study.[4]

The general workflow for this type of in vivo experiment is outlined below.
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Caption: Workflow for an in vivo lipolysis study in mice.

Potency Across Species

The potency of 3-Chloro-5-hydroxybenzoic acid has been evaluated across GPR81
orthologs from various species. This is crucial for preclinical model selection and translational
studies.
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Species GPR81 ECso (pM)
Human 16

Monkey 17

Dog 67

Rat 7

Mouse 22

Hamster 27

Data sourced from MedchemExpress.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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